Cas no 2171282-77-0 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid)
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1541267
- (2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-(methylsulfanyl)butanoic acid
- 2171282-77-0
- (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid
-
- Inchi: 1S/C24H28N2O5S/c1-3-20(22(27)25-21(23(28)29)12-13-32-2)26-24(30)31-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-21H,3,12-14H2,1-2H3,(H,25,27)(H,26,30)(H,28,29)/t20-,21-/m0/s1
- InChI Key: OLXWOLKHVQPBMC-SFTDATJTSA-N
- SMILES: S(C)CC[C@@H](C(=O)O)NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 456.17189317g/mol
- Monoisotopic Mass: 456.17189317g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 638
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 130Ų
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1541267-0.05g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-(methylsulfanyl)butanoic acid |
2171282-77-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1541267-0.1g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-(methylsulfanyl)butanoic acid |
2171282-77-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1541267-0.25g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-(methylsulfanyl)butanoic acid |
2171282-77-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1541267-0.5g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-(methylsulfanyl)butanoic acid |
2171282-77-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1541267-1.0g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-(methylsulfanyl)butanoic acid |
2171282-77-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1541267-2.5g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-(methylsulfanyl)butanoic acid |
2171282-77-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1541267-5.0g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-(methylsulfanyl)butanoic acid |
2171282-77-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1541267-10.0g |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-(methylsulfanyl)butanoic acid |
2171282-77-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1541267-50mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-(methylsulfanyl)butanoic acid |
2171282-77-0 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1541267-100mg |
(2S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-(methylsulfanyl)butanoic acid |
2171282-77-0 | 100mg |
$2963.0 | 2023-09-26 |
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid (CAS No. 2171282-77-0): A Comprehensive Overview
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid (CAS No. 2171282-77-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) and contains a methylsulfanyl group, which imparts unique chemical and biological properties. This introduction aims to provide a detailed overview of the compound, including its structure, synthesis, applications, and recent research findings.
Structure and Synthesis:
The molecular structure of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid is characterized by the presence of an Fmoc protecting group on the amino functionality and a methylsulfanyl group on the butanoic acid moiety. The Fmoc group is widely used in peptide synthesis to protect the amino group during the coupling reactions, ensuring high yields and purity. The methylsulfanyl group, on the other hand, can influence the solubility and reactivity of the compound in various solvents.
The synthesis of this compound typically involves several steps. First, the Fmoc protection is introduced onto an amino acid or peptide chain using standard coupling reagents such as HATU or HBTU in the presence of a base like DIPEA. Subsequently, the methylsulfanyl group is introduced through a sulfuration reaction using a suitable reagent like sodium sulfide or thiourea. The final product is then purified using techniques such as column chromatography or HPLC to ensure high purity.
Biological Activity and Applications:
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid has been extensively studied for its potential biological activities. One of its key applications is in the development of novel therapeutic agents for various diseases. The Fmoc protecting group allows for precise control over the reactivity and stability of peptides and proteins, making it an essential tool in drug design and synthesis.
Recent research has shown that compounds containing Fmoc groups can exhibit potent anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry reported that Fmoc derivatives can effectively inhibit pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in various inflammatory diseases like rheumatoid arthritis and Crohn's disease. The methylsulfanyl group in this compound may further enhance its anti-inflammatory effects by modulating specific signaling pathways.
In addition to its anti-inflammatory properties, (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid has also been investigated for its potential as an antioxidant. Oxidative stress is a major contributor to many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Research has demonstrated that compounds with methylsulfanyl groups can scavenge free radicals and protect cells from oxidative damage.
Clinical Trials and Future Prospects:
The potential therapeutic applications of (2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid have led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties. However, more extensive studies are needed to fully understand its therapeutic potential.
In one ongoing phase II clinical trial, this compound is being evaluated for its effectiveness in treating inflammatory bowel disease (IBD). Preliminary results suggest that it may reduce inflammation and improve symptoms in patients with IBD. If these findings are confirmed in larger trials, this compound could represent a significant advancement in the treatment of IBD.
Conclusion:
(2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid (CAS No. 2171282-77-0) is a versatile compound with promising biological activities and potential therapeutic applications. Its unique structure, featuring an Fmoc protecting group and a methylsulfanyl moiety, makes it an attractive candidate for drug development. Ongoing research and clinical trials continue to explore its full potential, with early results indicating significant promise in treating inflammatory diseases and other conditions associated with oxidative stress.
2171282-77-0 ((2S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-(methylsulfanyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)